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Compound of Interest

Compound Name: FR 113680

Cat. No.: B1674002

Technical Support Center: FR 113680

This technical support center provides best practices for the storage, handling, and
experimental use of FR 113680, a selective tripeptide substance P antagonist for the
neurokinin 1 (NK1) receptor. The information is intended for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is FR 1136807?

FR 113680 is a potent and selective tripeptide antagonist of the neurokinin 1 (NK1) receptor. It
IS a research chemical used in scientific studies to investigate the role of the NK1 receptor in
various physiological processes, including neurogenic inflammation and pain. Its CAS Number
is 126088-92-4.

Q2: How should I store lyophilized FR 113680 powder?

For long-term storage, lyophilized FR 113680 should be stored at -20°C.[1] When stored
properly, the lyophilized powder can be stable for several years.[2]

Q3: What is the recommended procedure for reconstituting FR 1136807

Before opening the vial, it is recommended to allow the lyophilized FR 113680 to warm to room
temperature in a desiccator to prevent condensation.[2] As FR 113680 is a hydrophobic

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1674002?utm_src=pdf-interest
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.benchchem.com/product/b1674002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

peptide, it is recommended to first dissolve the peptide in a small amount of an organic solvent
like Dimethyl Sulfoxide (DMSO) and then dilute the solution with a sterile aqueous buffer to the
desired concentration.[3][4]

Q4: How should | store stock solutions of FR 1136807

For optimal stability, it is recommended to prepare single-use aliquots of the stock solution to
avoid repeated freeze-thaw cycles.[1][2] These aliquots should be stored at -80°C.[3]

Q5: What are the general safety precautions for handling FR 1136807

As with all research peptides, FR 113680 should be handled by technically qualified
individuals.[2] It is essential to wear appropriate Personal Protective Equipment (PPE),
including a lab coat, chemical-resistant nitrile gloves, and safety goggles.[1][5] All handling of
the powdered form should be conducted in a well-ventilated area or a fume hood to avoid
inhalation.[5]

Troubleshooting Guides
Problem: The FR 113680 powder will not dissolve in my aqueous buffer.
e Cause: FR 113680 is a hydrophobic peptide and has poor solubility in aqueous solutions.

¢ Solution: First, dissolve the peptide in a minimal amount of 100% DMSO.[4] Once fully
dissolved, slowly add your aqueous buffer to the DMSO concentrate to reach the desired
final concentration. Gentle warming (not exceeding 40°C) or sonication can also aid in
dissolution.[2]

Problem: | am observing a loss of activity with my FR 113680 stock solution over time.
o Cause 1: Improper storage. Peptide solutions are less stable than the lyophilized powder.

e Solution 1: Ensure that stock solutions are stored in tightly sealed vials at -80°C.[3] It is best
to use glass vials with screw caps that have a Teflon disc to form a tight seal.[6]

o Cause 2: Repeated freeze-thaw cycles. This can degrade the peptide.
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e Solution 2: Prepare single-use aliquots of your stock solution to avoid multiple freeze-thaw
cycles.[1][2]

o Cause 3: Oxidation. Peptides containing certain amino acids can be susceptible to oxidation.

e Solution 3: When preparing solutions, use oxygen-free solvents if possible.[2]

Data Presentation

Table 1: Storage and Handling Recommendations for FR 113680

Form Storage Temperature Recommended Practices

Allow to warm to room

Lyophilized Powder -20°C (long-term)[1] )
temperature before opening.[2]
Aliguot into single-use volumes

Stock Solutions -80°C[3] to avoid freeze-thaw cycles.[1]

[2] Protect from light.[2]

Table 2: Solubility Guidelines for Hydrophobic Peptides like FR 113680

Solvent General Recommendation

Primary (for initial dissolution)

Recommended for initial solubilization of

Dimethyl Sulfoxide (DMSO) hydrophobic peptides.[4]

Dimethylformamide (DMF) Alternative organic solvent.[2]

Acetonitrile (ACN) Alternative organic solvent.[2]

Secondary (for dilution)

Use to dilute the primary stock solution to the

Sterile Water or Buffer (e.g., PBS, Tris) i ] i
final working concentration.[2]

Experimental Protocols
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Detailed Methodology for In Vitro NK1 Receptor Antagonist Assay

This protocol provides a general framework for assessing the antagonist activity of FR 113680
at the NK1 receptor using a cell-based calcium mobilization assay.

e Cell Culture:

o Maintain a cell line stably expressing the human NK1 receptor (e.g., CHO-K1 or HEK293
cells) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

o Plate the cells in a 96-well black, clear-bottom plate at a suitable density and allow them to
adhere overnight.

o Preparation of Solutions:

o FR 113680 Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) of
FR 113680 in 100% DMSO.

o Working Solutions: Serially dilute the FR 113680 stock solution in an appropriate assay
buffer to achieve a range of desired concentrations for testing.

o Substance P (Agonist) Solution: Prepare a stock solution of Substance P in sterile water
and further dilute it in the assay buffer to a concentration that elicits a submaximal
response (EC80).

o Calcium Indicator Dye: Prepare the calcium-sensitive fluorescent dye according to the
manufacturer's instructions.

e Assay Procedure:
o Remove the culture medium from the cells and wash once with the assay buffer.

o Load the cells with the calcium indicator dye by incubating them in the dye solution for the
time and temperature specified by the manufacturer.

o Wash the cells to remove excess dye.
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o Add the various concentrations of the FR 113680 working solutions to the wells and
incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.

o Measure the baseline fluorescence using a fluorescence plate reader.

o Add the Substance P solution to all wells (except for the negative control) to stimulate the
NK1 receptor.

o Immediately begin measuring the fluorescence intensity over time to detect the calcium
flux.

e Data Analysis:
o Calculate the change in fluorescence for each well.
o Plot the response (change in fluorescence) against the concentration of FR 113680.

o Determine the IC50 value of FR 113680, which is the concentration of the antagonist that
inhibits 50% of the maximal response induced by Substance P.

Mandatory Visualizations
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Caption: Experimental workflow for an in vitro NK1 receptor antagonist assay.
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Caption: Simplified signaling pathway of the NK1 receptor and the inhibitory action of FR
113680.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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